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Compound of Interest

2-(Ethanesulphonylamino)benzoic
Compound Name: o
aci

Cat. No. B1304663

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(Ethanesulphonylamino)benzoic acid
was located. The following disposal procedures are based on the SDS for the closely related
compound, 2-(ETHYLSULFONYL)BENZOIC ACID, and general principles for the disposal of
benzoic acid derivatives. This information should be used as a guideline only. Researchers,
scientists, and drug development professionals are strongly advised to consult with their
institution's Environmental Health and Safety (EHS) department for specific disposal
requirements.

This guide provides essential safety and logistical information for the proper disposal of 2-
(Ethanesulphonylamino)benzoic acid, ensuring operational safety and regulatory
compliance.

Immediate Safety and Personal Protective
Equipment (PPE)

Before handling 2-(Ethanesulphonylamino)benzoic acid for disposal, ensure all necessary
safety precautions are in place.

Personal Protective Equipment (PPE) Summary:
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PPE Category Specification

Weatr tightly fitting safety goggles or a face

Eye/Face Protection )
shield.

Wear chemical-resistant gloves (e.g., nitrile
Skin Protection rubber) and a lab coat. Ensure full skin

coverage.

Use a NIOSH-approved respirator with an
Respiratory Protection appropriate cartridge if ventilation is inadequate

or if dusts are generated.

Always handle the chemical in a well-ventilated area, preferably within a chemical fume hood.
[1][2] Avoid generating dust.[1][3]

Disposal Procedures

The primary method for the disposal of 2-(Ethanesulphonylamino)benzoic acid is through an
approved waste disposal plant.[2][4][5] Do not dispose of this chemical into drains or the
environment.[3][4]

Step-by-Step Disposal Protocol:
» Containerization:
o Keep the waste chemical in its original container if possible.[4]

o If transferring to a new container, ensure it is properly labeled with the chemical name and
any associated hazards.

o The container must be tightly closed and stored in a cool, dry, and well-ventilated area
away from incompatible materials.[2]

e \Waste Collection:

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it into a suitable, labeled container for disposal.[4]
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o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.[4]

e Contact EHS:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the chemical waste.

o Provide them with all necessary information, including the chemical name and quantity.
e Decontamination:

o Thoroughly decontaminate any surfaces or equipment that may have come into contact
with the chemical using an appropriate solvent (e.g., soap and water), as recommended
by your EHS department.

o Dispose of any contaminated cleaning materials as hazardous waste.

Emergency Procedures

In the event of a spill or exposure, follow these immediate actions:
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Emergency Scenario

Procedure

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[1][2] Remove contaminated
clothing. If irritation persists, seek medical
attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally.[2] Seek immediate medical

attention.

Move the individual to fresh air.[1][2] If breathing

Inhalation is difficult, provide oxygen. Seek medical
attention.[1]
) Do not induce vomiting. Rinse mouth with water.
Ingestion

Seek immediate medical attention.

Logical Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-

(Ethanesulphonylamino)benzoic acid.
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Start: Need to dispose of
2-(Ethanesulphonylamino)benzoic acid

l

Consult institutional SDS and
EHS guidelines

Identify as chemical waste

Is it a spill?

Yes, small Yes, large

Small Spill:
- Wear appropriate PPE
- Sweep up, avoid dust
- Place in labeled container

No

Large Spill:
- Evacuate area
- Contact EHS immediately

Containerize Waste:
- Use original or labeled, sealed container

- Store in a cool, dry, ventilated area

Contact EHS for pickup

Decontaminate work area
and equipment

'

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Decision Workflow for 2-(Ethanesulphonylamino)benzoic acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1304663?utm_src=pdf-body-img
https://www.benchchem.com/product/b1304663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1304663#2-ethanesulphonylamino-benzoic-acid-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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